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Compound of Interest

Compound Name: Tacrine hydrochloride (hydrate)

Cat. No.: B1311110 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Tacrine hydrochloride (hydrate). The following

procedures are designed to ensure safe operational workflow and proper disposal, minimizing

risks of exposure and environmental contamination.

Hazard Identification and Safety Precautions
Tacrine hydrochloride (hydrate) is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, in contact with skin, or inhaled. It is also known to cause skin

and serious eye irritation, may cause respiratory irritation, and is suspected of causing

cancer[1][2][3].
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301/H302
Toxic or harmful if swallowed[1]

[4]

Acute Toxicity, Dermal H311 Toxic in contact with skin[1]

Acute Toxicity, Inhalation H331 Toxic if inhaled[1]

Skin Corrosion/Irritation H315 Causes skin irritation[1][4]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[1]

[4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][4]

Carcinogenicity H351
Suspected of causing

cancer[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the required PPE for handling Tacrine hydrochloride (hydrate).
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Two pairs of chemotherapy-

rated gloves are

recommended[5].

Eyes/Face Safety goggles and face shield

Use tight-sealing safety

goggles along with a face

shield for maximum

protection[3].

Body Protective clothing/Gown

Wear a lab coat or a gown

demonstrated to be resistant to

hazardous drugs[3][5].

Respiratory
NIOSH/MSHA approved

respirator

A respirator is necessary if

ventilation is inadequate or

when handling powders to

avoid dust inhalation[3][6]. For

aerosolized administration, an

N95 respirator is

recommended[5][7].

Operational Workflow for Safe Handling
The following diagram illustrates the step-by-step procedure for the safe handling of Tacrine
hydrochloride (hydrate) from preparation to disposal.
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Preparation
- Verify substance identity and hazards

- Assemble all necessary PPE

Don PPE
- Wear inner gloves

- Don gown
- Don outer gloves

- Wear safety goggles and face shield
- Fit respirator

Before handling

Chemical Handling
- Use in a chemical fume hood or designated area

- Avoid dust generation
- Weigh and prepare solutions carefully

Proceed to work

Storage
- Store in a tightly sealed, labeled container

- Keep in a cool, dry, well-ventilated, and locked area
- Recommended storage at -20°C

If storing

Decontamination
- Clean work surfaces with an appropriate solvent (e.g., alcohol)

- Decontaminate all equipment used

After use

Waste Disposal
- Segregate contaminated waste (gloves, wipes, etc.)

- Dispose of chemical and contaminated materials as hazardous waste
- Follow institutional and local regulations

Dispose of waste

Doff PPE
- Remove outer gloves

- Remove gown and face shield
- Remove inner gloves

- Wash hands thoroughly

After cleaning

Final step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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